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Compound of Interest

Compound Name: 2-Chloro-3-hydroxybenzaldehyde

CAS No.: 56962-10-8

Cat. No.: B1361139

Get Quote

2-Chloro-3-hydroxybenzaldehyde is more than a mere chemical compound; it is a versatile

and strategic synthetic intermediate pivotal in the landscape of organic synthesis and medicinal

chemistry. Its significance stems from the unique arrangement of three distinct functional

groups on a benzene scaffold: a reactive aldehyde, an acidic hydroxyl group, and an electron-

withdrawing chloro substituent.[1] This trifecta of functionality allows chemists to employ it as a

foundational building block for a diverse array of more complex molecules, including

pharmacologically active agents and novel materials.[1]

The strategic placement of the chloro and hydroxyl groups critically influences the electronic

environment of the aromatic ring and the reactivity of the aldehyde. This interplay is

fundamental to its utility, enabling regioselective modifications and serving as a linchpin in the

synthesis of heterocyclic compounds, Schiff bases, and chalcones known for their broad

therapeutic potential.[1] This guide provides an in-depth exploration of its core physicochemical

properties, reactivity, and the experimental methodologies essential for its accurate

characterization, offering field-proven insights for professionals in drug discovery and chemical

research.
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Part 1: Core Physicochemical Characteristics
A comprehensive understanding of a compound's physical and chemical properties is the

bedrock of its application in research and development. These parameters dictate storage

conditions, solvent selection, reaction kinetics, and potential biological interactions.

Summary of Key Properties
The fundamental properties of 2-Chloro-3-hydroxybenzaldehyde are summarized below for

quick reference. These values are critical for laboratory handling, reaction setup, and analytical

characterization.

Property Value Source(s)

IUPAC Name
2-chloro-3-

hydroxybenzaldehyde
[2]

CAS Number 56962-10-8 [1][3]

Molecular Formula C₇H₅ClO₂ [1][2]

Molecular Weight 156.56 g/mol [1][2]

Appearance Off-white to faint orange solid [4]

Melting Point 139-143 °C [3][4]

Boiling Point (Predicted) 245.0 ± 20.0 °C [4]

Density (Predicted) 1.404 ± 0.06 g/cm³ [4]

pKa (Predicted) 7.77 ± 0.10 [4]

SMILES C1=CC(=C(C(=C1)O)Cl)C=O [1][2]

InChIKey
SEEAPLJEIJXFFU-

UHFFFAOYSA-N
[1][3]

Structural Influence on Reactivity
The chemical behavior of 2-Chloro-3-hydroxybenzaldehyde is a direct consequence of its

molecular architecture. The interplay between its functional groups is key:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-2-chloro-3-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1361139
https://www.sigmaaldrich.com/HK/zh/product/aldrich/647365
https://www.benchchem.com/product/b1361139
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1361139
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4505396.aspx
https://www.sigmaaldrich.com/HK/zh/product/aldrich/647365
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4505396.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4505396.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4505396.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4505396.aspx
https://www.benchchem.com/product/b1361139
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1361139
https://www.sigmaaldrich.com/HK/zh/product/aldrich/647365
https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-2-chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aldehyde Group (-CHO): As a primary site for nucleophilic attack, this group is readily

involved in oxidation, reduction, and condensation reactions.[1]

Hydroxyl Group (-OH): This group is an activating, ortho, para-director in electrophilic

aromatic substitution. Crucially, it can form an intramolecular hydrogen bond with the

aldehyde's carbonyl oxygen, which helps stabilize the molecule's planar conformation.[1]

Chloro Group (-Cl): The chlorine atom is electron-withdrawing via induction, influencing the

acidity of the hydroxyl group and the reactivity of the aromatic ring.[1]

Key Chemical Transformations
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Caption: Key reaction pathways starting from 2-Chloro-3-hydroxybenzaldehyde.

Part 4: Applications in Drug Discovery
The true value of 2-Chloro-3-hydroxybenzaldehyde for drug development professionals lies

in its role as a scaffold for generating libraries of diverse compounds for biological screening.

[1]
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Derivative Class Synthetic Precursor(s)
Potential Therapeutic
Application

Schiff Bases

2-Chloro-3-
hydroxybenzaldehyde +
Primary Amines

Antimicrobial, Anticancer
[1]

Chalcones

2-Chloro-3-

hydroxybenzaldehyde +

Acetophenones

Anti-inflammatory, Antioxidant

[1]

| Heterocycles | Derivatives of 2-Chloro-3-hydroxybenzaldehyde | Antimalarial, Antibacterial,

Antiviral [1][5]|

The development pipeline leverages this versatility. A library of derivatives is first synthesized,

followed by high-throughput screening to identify hits with promising biological activity. Further

mechanistic studies are then required to understand how these molecules exert their

therapeutic effects at a cellular level, a crucial step for advancing them into effective drug

candidates. [1]
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Caption: Workflow from core compound to drug development pipeline.

Part 5: Safety, Handling, and Storage
Adherence to safety protocols is non-negotiable when working with any chemical intermediate.

2-Chloro-3-hydroxybenzaldehyde is classified as hazardous, and proper precautions must be

taken.

Hazard Identification
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GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318

(Causes serious eye damage), H335 (May cause respiratory irritation), H400 (Very toxic to

aquatic life). [2][3]* Signal Word: Danger [3]

Handling and Personal Protective Equipment (PPE)
Work in a well-ventilated area, preferably within a chemical fume hood, to avoid generating

and inhaling dust. [6][7]* Avoid contact with skin, eyes, and clothing. [7]* Mandatory PPE:

Wear appropriate protective gloves, safety glasses or goggles, and a lab coat. A dust mask

(e.g., N95) is recommended when handling the solid. [3][6]* Wash hands thoroughly after

handling. [6]

Storage and Disposal
Storage: Store in a cool, dry, dark place in a tightly sealed container. [4][7]Keep away from

incompatible materials such as strong oxidizing agents.

Disposal: Dispose of contents and container to an authorized hazardous waste collection

point in accordance with local, state, and federal regulations. [6]

Part 6: Essential Experimental Protocols
The following protocols describe standard, self-validating methodologies for characterizing key

properties of 2-Chloro-3-hydroxybenzaldehyde in a research setting.

Protocol 1: Melting Point Determination (Capillary
Method)
Causality: The melting point is a fundamental physical property used to assess the purity of a

crystalline solid. A sharp melting range close to the literature value indicates high purity,

whereas a broad and depressed range suggests the presence of impurities.

Methodology:

Sample Preparation: Finely crush a small amount of the solid 2-Chloro-3-
hydroxybenzaldehyde on a clean, dry watch glass.
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Capillary Loading: Tap the open end of a capillary tube into the powder to pack a small

amount (2-3 mm height) of the sample into the sealed end.

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus.

Heating: Begin heating at a rapid rate until the temperature is ~15-20 °C below the expected

melting point (139-143 °C).

Data Acquisition: Decrease the heating rate to 1-2 °C per minute. Record the temperature at

which the first liquid appears (T₁) and the temperature at which the entire sample becomes a

clear liquid (T₂). The melting range is T₁ - T₂.

Validation: A sharp range (e.g., ≤ 2 °C) within the literature values validates the sample's

purity.

Step 1: Sample Prep Crush solid sample Step 2: Capillary Loading Pack 2-3 mm of sample Step 3: Heating Set apparatus to ramp quickly
to ~120°C Step 4: Observation Slow ramp (1-2°C/min) Step 5: Record Data Note T₁ (first liquid)

and T₂ (all liquid) Step 6: Purity Check Compare range to
literature value

Click to download full resolution via product page

Caption: Workflow for determining melting point via the capillary method.

Protocol 2: Qualitative Solubility Assessment
Causality: Understanding a compound's solubility is critical for choosing appropriate solvents

for reactions, purification (recrystallization), and analytical techniques like NMR or HPLC.

Methodology:

Solvent Selection: Prepare a set of labeled test tubes containing 1 mL each of various

solvents (e.g., water, ethanol, acetone, dichloromethane, hexane).

Sample Addition: Add a small, consistent amount (e.g., ~10 mg) of 2-Chloro-3-
hydroxybenzaldehyde to each test tube.
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Observation: Vigorously agitate (vortex) each tube for 30 seconds. Observe and record

whether the solid dissolves completely, partially, or not at all at room temperature.

Heating (Optional): Gently warm the tubes that showed partial or no solubility to observe any

change. Note if the compound dissolves upon heating and if it precipitates upon cooling.

Classification: Classify the compound's solubility in each solvent as "soluble," "sparingly

soluble," or "insoluble." This system self-validates by comparing solubility across a polarity

spectrum.

Protocol 3: Purity Assessment by Thin-Layer
Chromatography (TLC)
Causality: TLC is a rapid, inexpensive technique to assess the purity of a sample by separating

its components. A pure sample should ideally yield a single spot.

Methodology:

Solvent System Selection: Based on solubility tests, choose a mobile phase (eluent),

typically a mixture of a polar and a non-polar solvent (e.g., 3:1 Hexane:Ethyl Acetate). The

goal is to achieve a retention factor (Rƒ) of ~0.3-0.5 for the main spot.

Sample Preparation: Dissolve a small amount of 2-Chloro-3-hydroxybenzaldehyde in a

suitable volatile solvent (e.g., dichloromethane).

Spotting: Use a capillary tube to spot a small amount of the solution onto the baseline of a

TLC plate (silica gel).

Development: Place the TLC plate in a developing chamber containing the chosen eluent.

Ensure the solvent level is below the baseline. Allow the solvent front to travel up the plate

until it is ~1 cm from the top.

Visualization: Remove the plate and immediately mark the solvent front. Visualize the spots

under a UV lamp (254 nm). Circle any visible spots.

Analysis: A single spot indicates a likely pure sample. Multiple spots suggest the presence of

impurities. Calculate the Rƒ value (distance traveled by spot / distance traveled by solvent
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front) for validation against a standard or for future reference.

References
2-chloro-3-hydroxybenzaldehyde - Stenutz. (URL: [Link])

2-Chloro-3-hydroxybenzaldehyde | C7H5ClO2 | CID 593376 - PubChem. (URL: [Link])

2-Chloro-3-hydroxybenzaldehyde - Optional[MS (GC)] - Spectrum - SpectraBase. (URL:

[Link])

2-Chloro-3-hydroxybenzaldehyde - Optional[13C NMR] - Chemical Shifts - SpectraBase.

(URL: [Link])

3-Chloro-2-hydroxybenzaldehyde | C7H5ClO2 | CID 519651 - PubChem. (URL: [Link])

Synthesis of 3-Chloro-2-hydroxybenzaldehyde - PrepChem.com. (URL: [Link])

Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-

Nitrobenzaldehyde and 2-Chlorobenzaldehyde - Auctores Online. (URL: [Link])

Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs -

Royal Society of Chemistry. (URL: [Link])

Synthesis of Cobalt Hydroxychloride and Its Application as a Catalyst in the Condensation of

Perimidines - MDPI. (URL: [Link])

Benzaldehyde, 5-chloro-2-hydroxy- - NIST WebBook. (URL: [Link])

3-Chloro-5-hydroxybenzaldehyde | C7H5ClO2 | CID 21904648 - PubChem. (URL: [Link])

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-2-chloro-3-hydroxybenzaldehyde
https://stenutz.eu/stenutz/2-chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-2-chloro-3-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/593376
https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-2-chloro-3-hydroxybenzaldehyde
https://spectrabase.com/spectrum/8dMGdaT7mCo
https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-2-chloro-3-hydroxybenzaldehyde
https://spectrabase.com/spectrum/7jJcPDt1g8i
https://pubchem.ncbi.nlm.nih.gov/compound/519651
http://www.prepchem.com/synthesis-of-3-chloro-2-hydroxybenzaldehyde/
https://www.auctoresonline.org/uploads/articles/1719830509FCE-24-RA-156.pdf
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c7ra11537g
https://www.mdpi.com/1420-3049/29/1/224
https://webbook.nist.gov/cgi/cbook.cgi?ID=C635938
https://pubchem.ncbi.nlm.nih.gov/compound/21904648
https://www.benchchem.com/product/b1361139?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. benchchem.com [benchchem.com]

2. 2-Chloro-3-hydroxybenzaldehyde | C7H5ClO2 | CID 593376 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-氯-3-羟基苯甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]

4. 56962-10-8 CAS MSDS (2-CHLORO-3-HYDROXYBENZALDEHYDE 97) Melting Point
Boiling Point Density CAS Chemical Properties [chemicalbook.com]

5. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related
analogs - PMC [pmc.ncbi.nlm.nih.gov]

6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. Page loading... [guidechem.com]

To cite this document: BenchChem. [Introduction: The Strategic Importance of 2-Chloro-3-
hydroxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361139/docs#introduction-the-strategic-importance-
of-2-chloro-3-hydroxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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